Cas no 887582-42-5 (2-(7-Fluoro-1h-indol-5-yl)ethan-1-amine)

• Product Name: 2-(7-Fluoro-1h-indol-5-yl)ethan-1-amine
• CAS No: 887582-42-5
• MF: C₁₀H₁₁FN₂
• MW: 178.206145524979
• CID: 5745569
• PubChem ID: 55255546
• Update Time: 2025-06-07

2-(7-Fluoro-1h-indol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(7-fluoro-1H-indol-5-yl)ethan-1-amine
• EN300-782017
• 7-Fluoro-1H-indole-5-ethanamine
• AKOS006293850
• 887582-42-5
• DTXSID701303642
• 2-(7-Fluoro-1h-indol-5-yl)ethan-1-amine

• Inchi： 1S/C10H11FN2/c11-9-6-7(1-3-12)5-8-2-4-13-10(8)9/h2,4-6,13H,1,3,12H2
• InChI Key： BVPNLNNQNIECKB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C=CNC=21)CCN

Computed Properties

• Exact Mass: 178.09062652g/mol
• Monoisotopic Mass: 178.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(7-Fluoro-1h-indol-5-yl)ethan-1-amine

Introduction to 2-(7-Fluoro-1H-indol-5-yl)ethan-1-amine (CAS No. 887582-42-5) and Its Emerging Applications in Chemical Biology

2-(7-Fluoro-1H-indol-5-yl)ethan-1-amine, identified by the chemical identifier CAS No. 887582-42-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The presence of a fluoro-substituted indole moiety combined with an amine functional group makes this molecule a promising candidate for various biological and medicinal applications. This introduction aims to provide a comprehensive overview of the compound’s chemical properties, biological significance, and its potential role in contemporary drug discovery efforts.

The molecular structure of 2-(7-fluoro-1H-indol-5-yl)ethan-1-amine consists of a benzene ring fused with a nitrogen-containing heterocycle, specifically an indole ring, which is a well-documented scaffold in medicinal chemistry. The fluoro-substituent at the 7-position of the indole ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The amine group at the 1-position provides a reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds, and 2-(7-fluoro-1H-indol-5-yl)ethan-1-amine has emerged as a compound of interest due to its structural features. The indole core is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of fluorine into this scaffold can enhance these properties by improving lipophilicity and reducing susceptibility to enzymatic degradation.

In the realm of drug discovery, 2-(7-fluoro-1H-indol-5-yl)ethan-1-amine has been explored for its potential as an intermediate in the synthesis of more complex molecules. For instance, researchers have investigated its utility in generating indole-based kinase inhibitors, which are critical in targeted cancer therapies. The fluorine atom’s ability to participate in weak interactions with biological targets has been leveraged to enhance binding affinities, making this compound a valuable building block for medicinal chemists.

Moreover, the amine group in 2-(7-fluoro-1H-indol-5-yl)ethan-1-amine allows for further derivatization through reactions such as acylation, alkylation, or coupling with other heterocycles. These modifications can lead to novel compounds with tailored biological profiles, expanding the compound’s utility in therapeutic development. The increasing emphasis on structure-based drug design has highlighted the importance of such versatile intermediates like 2-(7-fluoro-1H-indol-5-yl)ethan-1-amine, which can be rapidly adapted to meet specific pharmacological requirements.

Recent studies have also demonstrated the compound’s potential in modulating neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. The indole scaffold is closely associated with serotonin receptor activity, and fluorinated indoles have shown promise in treating conditions such as depression and anxiety. The precise steric and electronic properties conferred by the fluoro-substituent make 2-(7-fluoro-1H-indol-5-yl)ethan-1-amine a compelling candidate for further investigation in this area.

The synthesis of 2-(7-fluoro-1H-indol-5-ylenthanamidine) involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination processes, have been employed to construct the desired framework efficiently. These techniques not only ensure scalability but also allow for rapid optimization of reaction conditions to produce derivatives with enhanced bioactivity.

The pharmacokinetic profile of 2-(7-fluoro-lH-indol~5-yI)ethan-l-aminc, particularly its solubility and metabolic stability, is another critical aspect that has been scrutinized by researchers. Fluorinated aromatic compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation by cytochrome P450 enzymes. This characteristic makes them attractive for developing drugs with prolonged half-lives and reduced dosing frequencies.

In conclusion, 2-(7-fluoro-lH-indol-S-yI)ethan-l-aminc (CAS No. 887582~42~S) represents a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of an indole core and a fluoro-substituent positions it as a valuable intermediate for developing novel therapeutics targeting various diseases. As computational methods continue to advance and high-throughput screening becomes more efficient, 2-(7-fluorO-lH-in~oIe-S-yI)ethan-l-aminc is likely to play an increasingly important role in drug discovery efforts worldwide.